Cas no 122384-66-1 (1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-
• CAS No: 122384-66-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 1214052
• PubChem ID: 10606920
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-
• 3-(isocyanomethyl)-5-isopropyl-1,2,4-oxadiazole
• 3-(isocyanomethyl)-5-propan-2-yl-1,2,4-oxadiazole
• SCHEMBL8708305
• 3-isocyanomethyl-5-isopropyl-l,2,4-oxadiazole
• 3-isocyanomethyl-5-isopropyl-1,2,4-oxadiazole
• IWMBIJCNZXXYOL-UHFFFAOYSA-N
• 122384-66-1
• 3-(Isocyanomethyl)-5-(propan-2-yl)-1,2,4-oxadiazole
• DA-20694
• DTXSID10442336

• Inchi： 1S/C7H9N3O/c1-5(2)7-9-6(4-8-3)10-11-7/h5H,4H2,1-2H3
• InChI Key： IWMBIJCNZXXYOL-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(C[N+]#[C-])=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.3Ų